5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20ClNO4
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C23H20ClNO4/c1-14-5-3-4-6-16(14)13-25-19-9-8-17(24)11-18(19)23(28,22(25)27)12-20(26)21-10-7-15(2)29-21/h3-11,28H,12-13H2,1-2H3
• InChI Key: RWYZKGFOJXFPET-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C4=CC=C(O4)C)O

Description

5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in cancer cell growth, fungal cell wall synthesis, and bacterial cell membrane synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of specific proteins involved in cancer cell growth. It has also been found to inhibit the growth of fungal strains and gram-positive bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as a new drug candidate for cancer, fungal, and bacterial infections. However, one limitation is that its mechanism of action is not fully understood, and further studies are needed to elucidate its exact mode of action.

Future Directions

There are several future directions for the study of 5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to investigate its potential as a new drug candidate for cancer, fungal, and bacterial infections. Another direction is to study its mechanism of action and identify specific targets for its activity. Additionally, further studies are needed to understand its pharmacokinetics and toxicity profiles.

Synthesis Methods

The synthesis of 5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the condensation of 5-chloro-3-hydroxyindole-2-carboxylic acid with 2-methylbenzylamine and 5-methylfuran-2-carboxylic acid. The reaction is catalyzed by a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

5-chloro-3-hydroxy-1-(2-methylbenzyl)-3-[2-(5-methylfuran-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has potential applications in scientific research. It has been studied for its anticancer, antifungal, and antibacterial properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to have antifungal activity against various fungal strains and antibacterial activity against gram-positive bacteria.